Cas no 1203099-07-3 (benzyl N-(azetidin-3-yl)carbamate hydrochloride)

• Product Name: benzyl N-(azetidin-3-yl)carbamate hydrochloride
• CAS No: 1203099-07-3
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD11101353
• CID: 836396
• PubChem ID: 44828568
• Update Time: 2024-11-03

benzyl N-(azetidin-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl azetidin-3-ylcarbamate hydrochloride
• 3-(Cbz-amino)azetidine hydrochloride
• 3-(CBZ-AMINO)AZETIDINE-HCl
• benzyl N-(azetidin-3-yl)carbamate hydrochloride
• 3-(cbz-amino)azetidine hcl
• Benzyl azetidin-3-ylcarbamate HCl
• RL00802
• SB10121
• PB14892
• OR317159
• AX8217193
• ST1010032
• AB0000206
• X9416
• 3-(CBZ-AMINO)AZETIDINE-Hydrochloric acid
• A843916
• (phenylmethyl) N-(azetidin-3-yl)
• AMY33644
• MFCD11101353
• CS-0045529
• EN300-84814
• Benzylazetidin-3-ylcarbamatehydrochloride
• DS-16305
• DTXSID90660793
• J-519817
• benzyl N-(azetidin-3-yl)carbamate;hydrochloride
• Benzyl azetidin-3-ylcarbamate--hydrogen chloride (1/1)
• SY042094
• N-Cbz-3-azetidinamine Hydrochloride
• AKOS015895827
• A892255
• 1203099-07-3
• SCHEMBL25328114
• DB-360167

• MDL： MFCD11101353
• Inchi： 1S/C11H14N2O2.ClH/c14-11(13-10-6-12-7-10)15-8-9-4-2-1-3-5-9;/h1-5,10,12H,6-8H2,(H,13,14);1H
• InChI Key： IUCDRWXBDJDFQP-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NC1CNC1)=O

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

benzyl N-(azetidin-3-yl)carbamate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C